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Compound of Interest

Compound Name: Benzyl-PEG18-alcohol

Cat. No.: B11929214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl-PEG18-alcohol, a
bifunctional molecule increasingly utilized in pharmaceutical research and drug development.

This document details its chemical structure, a robust synthetic protocol, and key

physicochemical properties. The information presented is intended to support researchers in

the effective application of this versatile linker molecule.

Molecular Structure and Properties
Benzyl-PEG18-alcohol is a heterobifunctional linker molecule that consists of three key

components: a benzyl group, a hydrophilic polyethylene glycol (PEG) chain of 18 ethylene

glycol units, and a terminal primary alcohol. The benzyl group provides a stable, hydrophobic

handle, while the PEG chain imparts aqueous solubility and biocompatibility to the molecule.[1]

The terminal hydroxyl group offers a reactive site for further chemical modification, enabling its

use in the construction of more complex molecular architectures, such as in the synthesis of

Proteolysis Targeting Chimeras (PROTACs).

Physicochemical Properties
A summary of the key physicochemical properties of Benzyl-PEG18-alcohol and its parent

compound, benzyl alcohol, is provided in Table 1. The data for Benzyl-PEG18-alcohol is
based on available information and calculated values, while the properties of benzyl alcohol are

well-established.
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Table 1: Physicochemical Properties of Benzyl-PEG18-alcohol and Benzyl Alcohol

Property Benzyl-PEG18-alcohol Benzyl Alcohol

Molecular Formula C43H80O19 C7H8O

Molecular Weight 901.08 g/mol [1] 108.14 g/mol [2][3][4]

Appearance

Expected to be a colorless to

pale yellow viscous oil or waxy

solid

Colorless liquid

Solubility
Expected to be soluble in

water, ethanol, and acetone

Moderately soluble in water

(approx. 4 g/100 mL); miscible

with ethanol and ether

Boiling Point Not available 205.3 °C

Density Not available 1.044 g/cm³

Refractive Index Not available ~1.540

Note: Some properties for Benzyl-PEG18-alcohol are not readily available in the literature and

are estimated based on the properties of similar Benzyl-PEG-alcohol compounds.

Structural Diagram
The chemical structure of Benzyl-PEG18-alcohol is depicted below.
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HO-(CH₂CH₂O)₁₈-H
(PEG18-diol)

C₆H₅CH₂O-(CH₂CH₂O)₁₈-H
(Benzyl-PEG18-alcohol)

Williamson Ether Synthesis

C₆H₅CH₂Br
(Benzyl Bromide) Base (e.g., NaH)

NaBr
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Synthesis

Work-up

Purification

Dissolve PEG18-diol in Anhydrous THF

Add NaH at 0°C, then stir at RT

Add Benzyl Bromide at 0°C, then stir at RT for 12-24h

Quench with H₂O

Remove THF via Rotary Evaporation

Extract with DCM

Dry with Na₂SO₄ and Concentrate

Silica Gel Column Chromatography
(DCM/MeOH Gradient)

Analyze Fractions (TLC/LC-MS)

Combine Pure Fractions and Evaporate Solvent

Final_Product

Pure Benzyl-PEG18-alcohol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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